Cas no 1797796-61-2 (N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide)

• Product Name: N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide
• CAS No: 1797796-61-2
• MF: C₁₇H₁₆ClN₃O₃
• MW: 345.780242919922
• CID: 6332855
• PubChem ID: 75524288
• Update Time: 2025-11-01

N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686860
• Z1712654056
• AKOS033561094
• N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide
• 1797796-61-2
• N-[2-[[(3-chlorophenyl)-cyanomethyl]amino]-2-oxoethyl]-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C17H16ClN3O3/c1-10-6-14(11(2)24-10)17(23)20-9-16(22)21-15(8-19)12-4-3-5-13(18)7-12/h3-7,15H,9H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： JCFHKZVHSIODAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC(CNC(C1C=C(C)OC=1C)=O)=O

Computed Properties

• Exact Mass: 345.0880191g/mol
• Monoisotopic Mass: 345.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.1Ų

Additional information on N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide

N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide: A Comprehensive Overview

The compound N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide with CAS No. 1797796-61-2 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a 3-chlorophenyl group, and a furan ring with methyl substituents. The combination of these functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, the presence of the cyano group and the chlorophenyl group contributes to the compound's ability to interact with biological systems, making it a promising candidate for pharmacological applications. Additionally, the furan ring structure is known for its aromaticity and stability, which enhances the compound's chemical reactivity and stability under various conditions.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve yield but also ensure higher purity, which is critical for downstream applications.

In terms of applications, this compound has shown potential in the field of drug discovery. Its ability to modulate enzyme activity and interact with cellular receptors makes it a valuable tool in the development of new therapeutic agents. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated its efficacy in inhibiting certain kinases involved in cancer progression.

Moreover, the compound's structural versatility allows for further modification to enhance its bioavailability and efficacy. By introducing additional functional groups or altering the substituents on the furan ring, researchers can tailor its properties for specific therapeutic targets. This adaptability underscores its significance as a lead compound in drug design.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under specific microbial communities. This knowledge is essential for ensuring sustainable practices in its production and use.

In conclusion, N-[(3-chlorophenyl)(cyano)methyl]-2-[(2,5-dimethylfuran-3-yl)formamido]acetamide (CAS No. 1797796-61-2) represents a significant advancement in organic chemistry. Its unique structure, coupled with cutting-edge synthesis techniques and promising applications in drug discovery and materials science, positions it as a key molecule for future research and development.